Cas no 102388-00-1 (1-(Chloromethyl)-3-nitro-1H-pyrazole)

1-(Chloromethyl)-3-nitro-1H-pyrazole structure

102388-00-1 structure

Product Name:1-(Chloromethyl)-3-nitro-1H-pyrazole

CAS No:102388-00-1

MF:C₄H₄ClN₃O₂

MW:161.546459197998

MDL:MFCD04968625

CID:125048

PubChem ID:3250991

Update Time:2025-04-18

1-(Chloromethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole,1-(chloromethyl)-3-nitro-
- 1H-Pyrazole,1-(chloromethyl)-3-nitro-(9CI)
- 1-(Chloromethyl)-3-nitro-1H-pyrazole
- 1-(chloromethyl)-3-nitropyrazole
- 1-(chloromethyl)-3-nitro-pyrazole
- SCHEMBL16013353
- 102388-00-1
- DTXSID70390647
- FT-0683613
- LS-03932
- 1-Chloromethyl-3-nitro-1H-pyrazole
- 1H-Pyrazole, 1-(chloromethyl)-3-nitro-
- AKOS000307112
- EN300-229204
- MFCD04968625
- CS-0207264
- ALBB-012571
- STK349417
- MDL： MFCD04968625
- Inchi： 1S/C4H4ClN3O2/c5-3-7-2-1-4(6-7)8(9)10/h1-2H,3H2
- InChI Key： IAHWBFFRJXENRJ-UHFFFAOYSA-N
- SMILES： ClCN1C=CC([N+](=O)[O-])=N1

Computed Properties

Exact Mass: 160.99932
Monoisotopic Mass: 160.999
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 63.6Å²

Experimental Properties

PSA: 60.96
LogP: 1.51080

1-(Chloromethyl)-3-nitro-1H-pyrazole Security Information

HazardClass：IRRITANT

1-(Chloromethyl)-3-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	025948-250mg	1-Chloromethyl-3-nitro-1H-pyrazole	102388-00-1		250mg	￡144.00	2022-03-01
Fluorochem	025948-1g	1-Chloromethyl-3-nitro-1H-pyrazole	102388-00-1		1g	￡287.00	2022-03-01
Fluorochem	025948-5g	1-Chloromethyl-3-nitro-1H-pyrazole	102388-00-1		5g	￡782.00	2022-03-01
abcr	AB379753-500 mg	1-(Chloromethyl)-3-nitro-1H-pyrazole; .	102388-00-1		500mg	€406.00	2023-05-19
Chemenu	CM313979-1g	1-(Chloromethyl)-3-nitro-1H-pyrazole	102388-00-1	95%	1g	$555	2023-02-03
abcr	AB379753-250 mg	1-(Chloromethyl)-3-nitro-1H-pyrazole	102388-00-1		250MG	€231.60	2022-03-02
abcr	AB379753-1 g	1-(Chloromethyl)-3-nitro-1H-pyrazole; .	102388-00-1		1g	€489.50	2023-05-19
abcr	AB379753-5 g	1-(Chloromethyl)-3-nitro-1H-pyrazole; .	102388-00-1		5g	€1324.50	2023-05-19
Alichem	A049003347-1g	1-(Chloromethyl)-3-nitro-1H-pyrazole	102388-00-1	95%	1g	$562.82	2023-09-04
Chemenu	CM313979-1g	1-(Chloromethyl)-3-nitro-1H-pyrazole	102388-00-1	95%	1g	$492	2021-08-18

1-(Chloromethyl)-3-nitro-1H-pyrazole Related Literature

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2. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

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4. Excitation energies from ground-state density-functionals by means of generator coordinates

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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

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